Cas no 5415-96-3 (Propanimidothioic acid, methyl ester, hydrochloride (1:1))
5415-96-3 structure
Product Name:Propanimidothioic acid, methyl ester, hydrochloride (1:1)
CAS No:5415-96-3
MF:C4H10ClNS
MW:139.64689874649
CID:385004
PubChem ID:24181756
Update Time:2025-04-19
Propanimidothioic acid, methyl ester, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Propanimidothioic acid, methyl ester, hydrochloride (1:1)
- methyl propanimidothioate,hydrochloride
- DTXSID70636395
- NSC-11323
- Methyl propanimidothioate--hydrogen chloride (1/1)
- NSC11323
- 5415-96-3
- SCHEMBL152210
-
- Inchi: 1S/C4H9NS.ClH/c1-3-4(5)6-2;/h5H,3H2,1-2H3;1H
- InChI Key: FRKMJCNOIFDRQH-UHFFFAOYSA-N
- SMILES: Cl.S(C)C(CC)=N
Computed Properties
- Exact Mass: 103.04567
- Monoisotopic Mass: 139.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 51.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.2A^2
Experimental Properties
- Density: 0.97
- Boiling Point: 117°Cat760mmHg
- Flash Point: 24.5°C
- Refractive Index: 1.484
- PSA: 23.85
Propanimidothioic acid, methyl ester, hydrochloride (1:1) Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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